Cas no 2229379-44-4 (5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine)
5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine Chemical and Physical Properties
Names and Identifiers
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- 5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine
- EN300-1810884
- 2229379-44-4
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- Inchi: 1S/C9H9N3O2/c1-13-9-4-2-3-6(11-9)7-5-8(10)12-14-7/h2-5H,1H3,(H2,10,12)
- InChI Key: PVJJZUYQYFBOQG-UHFFFAOYSA-N
- SMILES: O1C(=CC(N)=N1)C1C=CC=C(N=1)OC
Computed Properties
- Exact Mass: 191.069476538g/mol
- Monoisotopic Mass: 191.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 74.2Ų
5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1810884-0.05g |
5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine |
2229379-44-4 | 0.05g |
$1200.0 | 2023-09-19 | ||
| Enamine | EN300-1810884-0.1g |
5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine |
2229379-44-4 | 0.1g |
$1257.0 | 2023-09-19 | ||
| Enamine | EN300-1810884-0.25g |
5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine |
2229379-44-4 | 0.25g |
$1315.0 | 2023-09-19 | ||
| Enamine | EN300-1810884-0.5g |
5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine |
2229379-44-4 | 0.5g |
$1372.0 | 2023-09-19 | ||
| Enamine | EN300-1810884-1.0g |
5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine |
2229379-44-4 | 1g |
$1429.0 | 2023-06-02 | ||
| Enamine | EN300-1810884-2.5g |
5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine |
2229379-44-4 | 2.5g |
$2800.0 | 2023-09-19 | ||
| Enamine | EN300-1810884-5.0g |
5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine |
2229379-44-4 | 5g |
$4143.0 | 2023-06-02 | ||
| Enamine | EN300-1810884-10.0g |
5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine |
2229379-44-4 | 10g |
$6144.0 | 2023-06-02 | ||
| Enamine | EN300-1810884-1g |
5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine |
2229379-44-4 | 1g |
$1429.0 | 2023-09-19 | ||
| Enamine | EN300-1810884-5g |
5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine |
2229379-44-4 | 5g |
$4143.0 | 2023-09-19 |
5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine Related Literature
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 5-(6-methoxypyridin-2-yl)-1,2-oxazol-3-amine
5-(6-Methoxypyridin-2-yl)-1,2-Oxazol-3-Amine: A Comprehensive Overview
5-(6-Methoxypyridin-2-yl)-1,2-Oxazol-3-Amine (CAS No. 2229379-44-4) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its oxazole ring system, which is fused with a pyridine moiety and a methoxy group, making it a versatile molecule for various applications. The CAS No. 2229379-44-4 identifier uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature.
The synthesis of 5-(6-Methoxypyridin-2-yl)-1,2-Oxazol-3-Amine involves a series of carefully designed organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, which is essential for its application in drug discovery and material science. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for its preparation while maintaining product quality.
One of the most promising applications of 5-(6-Methoxypyridin-2-yl)-1,2-Oxazol-3-Amine lies in its potential as a building block for drug development. The oxazole ring is known for its ability to enhance bioavailability and stability in biological systems, making it an attractive component in medicinal chemistry. Recent studies have highlighted its role as a scaffold for designing inhibitors targeting various enzymes, such as kinases and proteases. For instance, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are key players in cancer progression.
In addition to its pharmacological applications, 5-(6-Methoxypyridin-2-yl)-1,2-Oxazol-3-Amine has shown potential in the field of material science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor technology. Recent research has focused on incorporating this compound into metalloporphyrins to create highly sensitive sensors for detecting environmental pollutants such as heavy metals and volatile organic compounds.
The structural versatility of 5-(6-Methoxypyridin-2-yl)-1,2-Oxazol-3-Amine also makes it an ideal candidate for exploring supramolecular chemistry. Scientists have utilized its ability to form hydrogen bonds and π–π interactions to construct self-assembled nanostructures. These structures have potential applications in drug delivery systems and molecular recognition technologies.
From an environmental standpoint, understanding the degradation pathways of 5-(6-Methoxypyridin-2-yli)-1,2-Oxazolium is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict its biodegradation rates under various environmental conditions. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.
In conclusion, 5-(6-Methoxypyridin - 00:00:00
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